3-(3,5-Dimethylbenzofuran-2-yl)-3-oxopropanenitrile

Specification

• Molecular Formula: C13H11NO2
• Molecular Weight: 213.23 g/mol
• IUPAC Name: 3-(3,5-dimethyl-1-benzofuran-2-yl)-3-oxopropanenitrile
• Standard InChI: InChI=1S/C13H11NO2/c1-8-3-4-12-10(7-8)9(2)13(16-12)11(15)5-6-14/h3-4,7H,5H2,1-2H3
• Standard InChI Key: ZGEGRQZYPNMOMS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC(=C2C)C(=O)CC#N

Introduction

3-(3,5-Dimethylbenzofuran-2-yl)-3-oxopropanenitrile is a chemical compound with the molecular formula C13H11NO2 and a molecular weight of 213.23 g/mol. It is a benzofuran derivative, which is a class of compounds known for their diverse biological activities and applications in pharmaceuticals and organic synthesis.

Synthesis and Preparation

While specific synthesis details for 3-(3,5-Dimethylbenzofuran-2-yl)-3-oxopropanenitrile are not readily available in the reviewed literature, compounds with similar structures often involve multi-step syntheses starting from benzofuran precursors. These syntheses typically involve condensation reactions, followed by functional group transformations to introduce the nitrile and ketone groups.

Research Findings and Future Directions

Given the lack of specific studies on this compound, future research should focus on its synthesis optimization, biological activity evaluation, and potential applications in pharmaceuticals. The compound's nitrile and ketone groups offer opportunities for further chemical modification, which could enhance its biological activity or solubility.